2-oxo-2-phenylethyl N-(3-methoxybenzoyl)glycinate

• IUPAC Name: phenacyl 2-[(3-methoxybenzoyl)amino]acetate
• InChI: InChI=1S/C18H17NO5/c1-23-15-9-5-8-14(10-15)18(22)19-11-17(21)24-12-16(20)13-6-3-2-4-7-13/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: BGDXCDLYEBOMHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCC(=O)OCC(=O)C2=CC=CC=C2
• Molecular Formula: C18H17NO5
• Molecular Weight: 327.3 g/mol

Description

2-oxo-2-phenylethyl N-(3-methoxybenzoyl)glycinate, commonly known as MPG, is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antiviral Potential of Related Compounds

Compounds with complex aromatic structures, such as 14-aryl/heteroaryl-14H-dibenzo[a,j]xanthenes, have been synthesized using efficient and eco-friendly catalysts, demonstrating significant antiviral activity against the tobacco mosaic virus. This suggests that compounds like "2-oxo-2-phenylethyl N-(3-methoxybenzoyl)glycinate," with their complex aromatic and ester functional groups, could potentially be investigated for antiviral properties (Naidu et al., 2012).

Herbicide Synthesis and Environmental Applications

The synthesis of herbicides such as dicamba involves complex intermediates that bear functional and structural resemblance to "this compound." Understanding these synthesis pathways can contribute to the development of new herbicides or the improvement of existing ones, offering insights into the agricultural and environmental applications of similar compounds (Walker et al., 2019).

Polymer Science and Material Engineering

Research into the modification of polyethylene glycol (PEG) for improved performance in applications such as extractive desulfurization of fuel oil highlights the potential of chemically modified PEG derivatives. Compounds with methoxy groups and complex ester functionalities, akin to "this compound," could be valuable in designing new materials with specific chemical and physical properties for environmental and industrial applications (Gao et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it were volatile, it might pose a risk of inhalation. If it were reactive, it could pose a risk of chemical burns or reactions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its potential use in pharmaceuticals, materials science, or other fields.